Cas no 181712-46-9 (Cyclopropanecarboxylic acid, 1-amino-2-methylene-)

• Product Name: Cyclopropanecarboxylic acid, 1-amino-2-methylene-
• CAS No: 181712-46-9
• MF: C₅H₈ClNO₂
• MW: 149.575520515442
• CID: 835914
• PubChem ID: 71650861
• Update Time: 2025-05-26

Cyclopropanecarboxylic acid, 1-amino-2-methylene- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-amino-2-methylene-
• 1-AMINO-2-METHYLENECYCLOPROPANECARBOXYLIC ACID (HYDROCHLORIDE)
• 1-Carboxy-2-methylenecyclopropanaminium chloride
• CS-M0830
• 181712-46-9
• 1-AMINO-2-METHYLENECYCLOPROPANECARBOXYLICACIDHCL
• 1-amino-2-methylidenecyclopropane-1-carboxylic acid;hydrochloride
• DB-238224
• 1-amino-2-methylenecyclopropanecarboxylic acid hydrochloride
• 1-AMINO-2-METHYLENECYCLOPROPANECARBOXYLIC ACID HCL

• Inchi： 1S/C5H7NO2.ClH/c1-3-2-5(3,6)4(7)8;/h1-2,6H2,(H,7,8);1H
• InChI Key： JBJNVOMCOJMDFN-UHFFFAOYSA-N
• SMILES： Cl.OC(C1(C(=C)C1)N)=O

Computed Properties

• Exact Mass: 113.04771
• Monoisotopic Mass: 149.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Cyclopropanecarboxylic acid, 1-amino-2-methylene-

Comprehensive Overview of Cyclopropanecarboxylic acid, 1-amino-2-methylene- (CAS No. 181712-46-9)

Cyclopropanecarboxylic acid, 1-amino-2-methylene- (CAS No. 181712-46-9) is a specialized organic compound featuring a unique cyclopropane ring structure combined with both carboxylic acid and amino functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its distinct 1-amino-2-methylene substitution pattern offers versatility in synthetic applications, particularly in the design of novel heterocycles and chiral intermediates.

In recent years, the demand for cyclopropane derivatives like 1-amino-2-methylene-cyclopropanecarboxylic acid has surged, driven by their role in drug discovery. Researchers are exploring its utility in peptide mimetics and enzyme inhibitors, aligning with trends in targeted therapies for metabolic diseases. The compound’s rigid three-membered ring structure is prized for conferring conformational constraints, a property critical in optimizing drug-receptor interactions.

Synthetic routes to CAS No. 181712-46-9 often involve cyclopropanation strategies or modifications of pre-functionalized cyclopropane precursors. A hot topic in organic chemistry forums revolves around optimizing its enantioselective synthesis, as chirality profoundly impacts biological activity. Users frequently search for "how to synthesize 1-amino-2-methylene-cyclopropanecarboxylic acid" or "applications of cyclopropane amino acids," reflecting industrial and academic interest.

From an analytical perspective, 181712-46-9 is characterized via techniques like NMR spectroscopy and mass spectrometry, with its carboxyl and amino groups enabling derivatization for detection. Environmental and stability studies are also emerging, addressing questions such as "Is Cyclopropanecarboxylic acid, 1-amino-2-methylene- biodegradable?"—a concern aligned with green chemistry principles.

In material science, this compound’s strained ring system is investigated for polymer modifications, where it may enhance thermal stability. Its hybrid functional groups make it a candidate for metal-organic frameworks (MOFs), a trending area in nanotechnology. Such interdisciplinary applications underscore its relevance beyond traditional organic synthesis.

Regulatory-wise, CAS 181712-46-9 is not classified as hazardous under major chemical inventories, but safe handling protocols are recommended due to its reactive sites. Suppliers often highlight its high purity grades for research, catering to queries like "where to buy 1-amino-2-methylene-cyclopropanecarboxylic acid."

Future prospects for Cyclopropanecarboxylic acid, 1-amino-2-methylene- include its integration into AI-driven drug design pipelines, where its structural features could be algorithmically screened for novel pharmacophores. As sustainable chemistry gains traction, greener synthesis methods for such cyclopropane-based compounds will likely dominate scholarly discussions.